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Compound of Interest

Compound Name:
(3-Bromo-5-fluorophenyl)

(phenyl)methanol

Cat. No.: B7871838

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of (3-bromo-5-fluorophenyl)
(phenyl)methanol, a halogenated benzhydrol of interest in synthetic and medicinal chemistry.

Due to the limited direct literature on this specific molecule, this guide synthesizes information

from established chemical principles and data on structurally related compounds to offer a

comprehensive resource for researchers.

Chemical Identity and Nomenclature
The structure of (3-bromo-5-fluorophenyl)(phenyl)methanol features a central methane

carbon bonded to a hydroxyl group, a phenyl group, and a 3-bromo-5-fluorophenyl group.

IUPAC Name: (3-bromo-5-fluorophenyl)(phenyl)methanol

Synonyms:

3-Bromo-5-fluorobenzhydrol
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(3-Bromo-5-fluorophenyl)phenylcarbinol

α-(3-Bromo-5-fluorophenyl)benzenemethanol

CAS Number: A specific CAS number for this compound is not readily available in public

databases, underscoring its novelty.

Nomenclature Rationale:
According to IUPAC nomenclature rules for substituted benzene derivatives and alcohols, the

methanol forms the parent structure.[1][2][3][4] The two aryl groups attached to the carbinol

carbon are treated as substituents. The numbering of the substituted phenyl ring gives the

lowest possible locants to the bromo and fluoro groups.

Physicochemical Properties (Inferred)
The following properties are estimated based on data for structurally similar compounds, such

as 3-fluorobenzhydrol.[5] These values should be considered predictive and require

experimental verification.

Property Inferred Value

Molecular Formula C₁₃H₁₀BrFO

Molecular Weight 281.12 g/mol

Appearance Likely a white to off-white solid

Melting Point

Expected to be in a similar range to related

benzhydrols (e.g., 3-fluorobenzhydrol: 78.9 °C)

[5]

Boiling Point > 300 °C (Predicted)

Solubility

Expected to be soluble in common organic

solvents like dichloromethane, ethyl acetate,

and methanol; sparingly soluble in water.

pKa (hydroxyl proton) ~12-13 (Predicted)
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Synthesis of (3-bromo-5-fluorophenyl)
(phenyl)methanol
The synthesis of unsymmetrical benzhydrols can be efficiently achieved through two primary

routes: the reduction of the corresponding benzophenone or the addition of an organometallic

reagent to a benzaldehyde derivative.[6][7][8] The Grignard reaction represents a robust and

widely applicable method for this transformation.[9][10][11][12]

Proposed Synthetic Pathway: Grignard Reaction
This synthesis involves the reaction of a Grignard reagent prepared from 1-bromo-3-fluoro-5-

iodobenzene with benzaldehyde.

1-bromo-3,5-difluorobenzene

3-bromo-5-fluorophenyllithium

Et₂O, -78 °C

n-BuLi 3-bromo-5-fluorophenylmagnesium bromide

THF

MgBr₂·OEt₂
Magnesium alkoxide intermediate

THF

Benzaldehyde

(3-bromo-5-fluorophenyl)(phenyl)methanolaq. NH₄Cl workup

(3-bromo-5-fluorophenyl)(phenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b7871838?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7871838?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

